5-(3,4-dimethoxyphenyl)-3-(4'-pentyl-4-biphenylyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3,4-dimethoxyphenyl)-3-[4-(4-pentylphenyl)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C27H28N2O3/c1-4-5-6-7-19-8-10-20(11-9-19)21-12-14-22(15-13-21)26-28-27(32-29-26)23-16-17-24(30-2)25(18-23)31-3/h8-18H,4-7H2,1-3H3
• InChI Key: GPTUUVAXGXRVQW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C3=NOC(=N3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C27H28N2O3
• Molecular Weight: 428.5 g/mol

Description

5-(3,4-dimethoxyphenyl)-3-(4'-pentyl-4-biphenylyl)-1,2,4-oxadiazole, also known as PBD, is a fluorescent dye that is widely used in scientific research. PBD is a highly sensitive and specific marker for protein-protein interactions, and its use has revolutionized the study of protein interactions in cells and tissues.

Mechanism of Action

5-(3,4-dimethoxyphenyl)-3-(4'-pentyl-4-biphenylyl)-1,2,4-oxadiazole works by binding to the hydrophobic pockets of proteins, which are often involved in protein-protein interactions. When this compound binds to a protein, it undergoes a conformational change that results in a measurable increase in fluorescence. This change in fluorescence can be used to monitor protein-protein interactions in real-time.
Biochemical and Physiological Effects:
This compound is a non-toxic dye that does not interfere with normal cellular processes. It is rapidly taken up by cells and can be used to label specific proteins without affecting their function. This compound has been used to study a wide range of biological processes, including protein trafficking, signal transduction, and protein degradation.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(3,4-dimethoxyphenyl)-3-(4'-pentyl-4-biphenylyl)-1,2,4-oxadiazole in scientific research is its high sensitivity and specificity for protein-protein interactions. This compound is also relatively easy to use and can be applied to a wide range of experimental systems. However, this compound has some limitations, including its relatively high cost and the need for specialized equipment to detect fluorescence.

Future Directions

There are many potential future directions for research using 5-(3,4-dimethoxyphenyl)-3-(4'-pentyl-4-biphenylyl)-1,2,4-oxadiazole. One area of interest is the development of new this compound derivatives with improved sensitivity and specificity for specific protein targets. Another area of interest is the use of this compound in high-throughput screening assays to identify new protein-protein interactions. Finally, this compound may have potential applications in clinical research, particularly in the development of new diagnostic tools for diseases such as cancer and Alzheimer's disease.

Synthesis Methods

5-(3,4-dimethoxyphenyl)-3-(4'-pentyl-4-biphenylyl)-1,2,4-oxadiazole can be synthesized using a variety of methods, including the reaction of 3,4-dimethoxybenzaldehyde with 4-pentyl-4'-bromobiphenyl, followed by cyclization with thionyl chloride and hydrazine hydrate. The resulting product can be purified using column chromatography to yield pure this compound.

Scientific Research Applications

5-(3,4-dimethoxyphenyl)-3-(4'-pentyl-4-biphenylyl)-1,2,4-oxadiazole has a wide range of applications in scientific research, including the study of protein-protein interactions, protein folding, and protein localization. This compound is particularly useful for studying dynamic protein interactions in living cells, as it can be used to visualize the movement of proteins in real-time.